Cas no 1260604-62-3 ((3S)-3-{(tert-butoxy)carbonylamino}-3-cyclobutylpropanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-cyclobutylpropanoic acid
• CAS No: 1260604-62-3
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5039670
• PubChem ID: 29946799
• Update Time: 2024-11-07

(3S)-3-{(tert-butoxy)carbonylamino}-3-cyclobutylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-TERT-BUTOXYCARBONYLAMINO-3-CYCLOBUTYL-PROPIONIC ACID
• AB36100
• (3S)-3-{(tert-butoxy)carbonylamino}-3-cyclobutylpropanoic acid
• (S)-3-((tert-Butoxycarbonyl)amino)-3-cyclobutylpropanoicacid
• BS-46215
• (S)-3-(Boc-amino)-3-cyclobutyl-propionic acid
• E74627
• (3S)-3-cyclobutyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• 1260604-62-3
• (S)-3-TERT-BUTOXYCARBONYLAMINO-3-CYCLOBUTYL-PROPIONICACID
• EN300-1286154
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclobutylpropanoic acid
• (3S)-3-[(tert-butoxycarbonyl)amino]-3-cyclobutylpropanoic acid

• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(16)13-9(7-10(14)15)8-5-4-6-8/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)/t9-/m0/s1
• InChI Key： DSBXGUITJZILAS-VIFPVBQESA-N
• SMILES： O(C(C)(C)C)C(N[C@@H](CC(=O)O)C1CCC1)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids